Einecs 304-280-8

• CAS No.: 94248-09-6
• Molecular Formula: C20H31NO3S
• Molecular Weight: 365.5 g/mol
• IUPAC Name: naphthalene-1-sulfonic acid;N-pentylpentan-1-amine
• InChI: InChI=1S/C10H23N.C10H8O3S/c1-3-5-7-9-11-10-8-6-4-2;11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h11H,3-10H2,1-2H3;1-7H,(H,11,12,13)
• InChI Key: OEWVMTIRSIJENF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCCCCC.C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)O

Description

Einecs 304-280-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

Einecs 304-280-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions vary depending on the desired outcome. For instance, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions might use reducing agents like lithium aluminum hydride or sodium borohydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the specific reaction pathway. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Einecs 304-280-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be involved in the development of pharmaceuticals or as a diagnostic tool. Industrial applications include its use in the production of specialized materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of Einecs 304-280-8 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby influencing biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Einecs 304-280-8 can be compared with other similar compounds listed in the EINECS inventory. Similar compounds may include those with analogous chemical structures or similar functional groups. The uniqueness of this compound lies in its specific chemical properties and the range of applications it supports. Some similar compounds include formaldehyde (Einecs 200-001-8), guanidinium chloride (Einecs 200-002-3), and dexamethasone (Einecs 200-003-9) .